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Compound of Interest

Compound Name: Ethyl Laurate

Cat. No.: B125891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl laurate, the ethyl ester of lauric acid, is a versatile ingredient in cosmetic and

pharmaceutical formulations, primarily valued for its function as an emollient.[1][2][3] It is a

clear, colorless liquid with a mild, slightly fruity or floral odor.[1][2] Derived from natural sources

like coconut or palm kernel oil, ethyl laurate is appreciated for its light, non-greasy skin feel

and good spreadability, making it a suitable choice for a variety of skincare and cosmetic

products, including lotions, creams, and moisturizers.[1][2] These application notes provide a

comprehensive overview of ethyl laurate's properties, along with detailed protocols for its

evaluation and use in cosmetic formulations.

Physicochemical Properties
Understanding the physicochemical properties of ethyl laurate is crucial for formulation

development. Below is a comparison of ethyl laurate with other common emollients.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b125891?utm_src=pdf-interest
https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.chemicalbull.com/blogs/exploring-the-origins-properties-and-use-of-ethyl-laurate
https://elchemy.com/product/ethyl-laurate-650
https://www.chemimpex.com/products/34179
https://www.chemicalbull.com/blogs/exploring-the-origins-properties-and-use-of-ethyl-laurate
https://elchemy.com/product/ethyl-laurate-650
https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.chemicalbull.com/blogs/exploring-the-origins-properties-and-use-of-ethyl-laurate
https://elchemy.com/product/ethyl-laurate-650
https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Ethyl Laurate
Isopropyl
Myristate

Caprylic/Capri
c Triglyceride

Dimethicone
(50 cSt)

INCI Name Ethyl Laurate
Isopropyl

Myristate

Caprylic/Capric

Triglyceride
Dimethicone

Chemical

Formula
C14H28O2 C17H34O2

Approx.

C21H40O4
(C2H6OSi)n

Molecular Weight

( g/mol )
228.37 270.45 ~370 (variable) Variable

Appearance
Clear, colorless

liquid

Clear, colorless

liquid

Clear, colorless

to slightly

yellowish liquid

Clear, colorless

liquid

Solubility

Soluble in

alcohol and oils;

insoluble in

water.[1][4]

Soluble in oils;

insoluble in water

Soluble in oils;

insoluble in water

Soluble in oils;

insoluble in water

Boiling Point (°C) ~269
~170 (at 20

mmHg)
>250 >200

Melting Point

(°C)
~ -7 to -10 ~3 ~ -4 -55

Density (g/mL at

25°C)
~0.86 ~0.85 ~0.94 ~0.96

Refractive Index

(at 20°C)
~1.432 ~1.434 ~1.448 ~1.402

Performance Data
While extensive comparative quantitative data for ethyl laurate is not readily available in public

literature, this section outlines the expected performance based on its properties and provides

a framework for its evaluation against other emollients.

Skin Hydration (Corneometry)
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Emollients contribute to skin hydration by forming an occlusive layer that reduces

transepidermal water loss (TEWL). The following table illustrates how comparative data on skin

hydration would be presented.

Emollient
Typical Use Level
(%)

Change in Skin
Hydration
(Corneometer
Units) after 2 hours
(Hypothetical Data)

Qualitative
Description

Ethyl Laurate 2-10 Data not available

Provides a light, non-

greasy moisturizing

feel.

Isopropyl Myristate 1-10 +15-25%
Fast-spreading, light

emollient.

Caprylic/Capric

Triglyceride
2-15 +20-30%

Medium-spreading,

good moisturizing

properties.

Dimethicone (50 cSt) 1-5 +10-20%
Forms a breathable,

protective barrier.

Transepidermal Water Loss (TEWL)
A reduction in TEWL indicates an improvement in the skin's barrier function.

Emollient
Typical Use Level
(%)

Reduction in TEWL
after 2 hours
(Hypothetical Data)

Occlusivity Level

Ethyl Laurate 2-10 Data not available Low to moderate

Isopropyl Myristate 1-10 -10-15% Low

Caprylic/Capric

Triglyceride
2-15 -15-20% Moderate

Dimethicone (50 cSt) 1-5 -10-20% Moderate
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Sensory Profile
The sensory characteristics of an emollient are critical for consumer acceptance. The following

table presents a typical sensory profile comparison.

Sensory
Attribute
(Scale 1-10)

Ethyl Laurate
Isopropyl
Myristate

Caprylic/Capri
c Triglyceride

Dimethicone
(50 cSt)

Spreadability High (Qualitative) 8 6 9

Absorbency Fast (Qualitative) 9 5 7

Gloss Low (Qualitative) 4 5 3

Residue Low (Qualitative) 2 4 2

Greasiness Low (Qualitative) 3 5 1

Smoothness High (Qualitative) 8 7 9

Experimental Protocols
Protocol for Evaluating Skin Hydration (Corneometry)
Objective: To quantify the effect of a formulation containing ethyl laurate on skin surface

hydration.

Materials:

Corneometer® CM 825 (or equivalent)

Test formulation with ethyl laurate

Control formulation (without ethyl laurate)

Untreated control area

Volunteer panel (n≥10) with dry to normal skin

Standardized skin cleansers
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Controlled environment room (21±1°C, 50±5% RH)

Methodology:

Volunteer Acclimatization: Volunteers acclimatize in the controlled environment room for at

least 30 minutes before measurements.

Test Area Demarcation: Define test areas on the volar forearm of each volunteer.

Baseline Measurement (T0): Take baseline skin hydration readings from each test area using

the Corneometer®.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control

formulations to their respective areas. One area remains untreated.

Post-Application Measurements: Take measurements at specified time points (e.g., T1h,

T2h, T4h, T8h).

Data Analysis: Calculate the mean Corneometer® values for each test area at each time

point. The change in hydration is calculated relative to the baseline and the untreated control

area.

Protocol for Measuring Transepidermal Water Loss
(TEWL)
Objective: To assess the effect of a formulation containing ethyl laurate on the skin barrier

function by measuring TEWL.

Materials:

Tewameter® TM 300 (or equivalent)

Test formulation with ethyl laurate

Control formulation (without ethyl laurate)

Untreated control area
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Volunteer panel (n≥10)

Controlled environment room (21±1°C, 50±5% RH)

Methodology:

Volunteer Acclimatization: Volunteers acclimatize in the controlled environment for at least 30

minutes.

Test Area Demarcation: Define test areas on the volar forearm.

Baseline Measurement (T0): Measure baseline TEWL for each area.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control

formulations.

Post-Application Measurements: Measure TEWL at specified time points (e.g., T1h, T2h,

T4h, T8h).

Data Analysis: Calculate the mean TEWL values. A decrease in TEWL indicates improved

barrier function.

Protocol for Sensory Evaluation of Emollients
Objective: To characterize the sensory profile of ethyl laurate in a cosmetic formulation.

Materials:

Trained sensory panel (n≥10)

Test formulation with ethyl laurate

Reference formulations with other emollients

Standardized application protocols

Sensory evaluation questionnaires

Controlled environment for evaluation
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Methodology:

Panelist Training: Train panelists to identify and rate the intensity of various sensory

attributes (e.g., spreadability, absorbency, gloss, residue, greasiness, smoothness).

Sample Presentation: Provide panelists with coded samples of the formulations in a

randomized order.

Application: Instruct panelists to apply a standardized amount of each product to a

designated area of their skin (e.g., volar forearm).

Evaluation: Panelists evaluate the sensory attributes at different time points (e.g., during

application, 1 minute after, 5 minutes after) and record their ratings on the questionnaire.

Data Analysis: Analyze the data statistically (e.g., using ANOVA) to determine significant

differences in sensory attributes between the formulations.

Protocol for Formulation of a Basic Oil-in-Water (O/W)
Cream with Ethyl Laurate
Objective: To provide a basic framework for incorporating ethyl laurate into an O/W emulsion.

Ingredients:
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Phase Ingredient Function % (w/w)

A (Water Phase) Deionized Water Solvent q.s. to 100

Glycerin Humectant 3.00

Xanthan Gum Thickener 0.20

B (Oil Phase) Ethyl Laurate Emollient 5.00

Cetearyl Alcohol
Thickener, Emulsion

Stabilizer
3.00

Glyceryl Stearate Emulsifier 2.00

C (Cool-Down Phase)
Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00

Fragrance Fragrance 0.10

Procedure:

Phase A: In a main beaker, combine deionized water and glycerin. Heat to 75-80°C. Slowly

sprinkle in xanthan gum while mixing to avoid clumping. Mix until fully hydrated.

Phase B: In a separate beaker, combine ethyl laurate, cetearyl alcohol, and glyceryl

stearate. Heat to 75-80°C and mix until all solids are melted and the phase is uniform.

Emulsification: Slowly add Phase B to Phase A with continuous high-shear mixing. Mix for 5-

10 minutes to form a stable emulsion.

Cooling: Switch to gentle, sweeping agitation and begin cooling the emulsion.

Phase C: When the temperature is below 40°C, add the preservative and fragrance. Mix until

uniform.

Final Adjustments: Check the pH and adjust if necessary.
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Caption: Experimental workflow for the evaluation of ethyl laurate's emollient properties.
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Caption: Simplified signaling pathways in skin barrier function and the protective role of

emollients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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